Cas no 1342969-44-1 (6-Bromo-8-chloroquinolin-2-amine)

• Product Name: 6-Bromo-8-chloroquinolin-2-amine
• CAS No: 1342969-44-1
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• CID: 5140752
• PubChem ID: 64209123
• Update Time: 2025-07-23

6-Bromo-8-chloroquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-8-chloroquinolin-2-amine
• 2-Quinolinamine, 6-bromo-8-chloro-
• MFCD19678603
• SY151607
• F75169
• EN300-127790
• AKOS013529408
• Z1209415036
• 1342969-44-1
• 6-Bromo-8-chloroquinolin-2-amine

• Inchi： 1S/C9H6BrClN2/c10-6-3-5-1-2-8(12)13-9(5)7(11)4-6/h1-4H,(H2,12,13)
• InChI Key： CXNRQQLFIXSMNK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2Cl)C=CC=1N

Computed Properties

• Exact Mass: 255.94
• Monoisotopic Mass: 255.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 6-Bromo-8-chloroquinolin-2-amine

Recent Advances in the Study of 6-Bromo-8-chloroquinolin-2-amine (CAS: 1342969-44-1) and Its Applications in Chemical Biology and Medicine

6-Bromo-8-chloroquinolin-2-amine (CAS: 1342969-44-1) is a quinoline derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Quinoline derivatives are known for their broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This compound, in particular, has shown promise in early-stage research as a building block for the synthesis of novel therapeutic agents. Recent studies have focused on its chemical reactivity, biological activity, and potential applications in targeted drug design.

One of the key areas of interest is the role of 6-Bromo-8-chloroquinolin-2-amine in the development of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have explored the modification of this compound to enhance its selectivity and potency against specific kinase targets. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-Bromo-8-chloroquinolin-2-amine exhibited significant inhibitory activity against certain tyrosine kinases, suggesting its potential as a lead compound for anticancer drug development.

Another notable application of 6-Bromo-8-chloroquinolin-2-amine is in the field of antimicrobial research. Quinoline-based compounds have a long history of use in antimalarial therapies, and recent investigations have expanded their scope to include other infectious diseases. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that halogenated quinoline derivatives, including 6-Bromo-8-chloroquinolin-2-amine, displayed potent activity against drug-resistant bacterial strains. The study highlighted the compound's ability to disrupt bacterial cell membranes, making it a candidate for further optimization as an antibacterial agent.

In addition to its biological applications, 6-Bromo-8-chloroquinolin-2-amine has also been investigated for its chemical properties. Its unique halogen substitution pattern makes it a valuable intermediate in organic synthesis. Recent work published in Tetrahedron Letters (2023) detailed efficient synthetic routes for functionalizing this compound, enabling the creation of diverse libraries of quinoline derivatives for high-throughput screening. These advancements have facilitated the exploration of structure-activity relationships (SAR) to identify more potent and selective drug candidates.

Despite these promising findings, challenges remain in the development of 6-Bromo-8-chloroquinolin-2-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its utility underscore its potential as a valuable tool in drug discovery. Future studies are expected to focus on optimizing its pharmacological profile and exploring its mechanisms of action in greater detail.

In conclusion, 6-Bromo-8-chloroquinolin-2-amine (CAS: 1342969-44-1) represents a promising scaffold in chemical biology and medicinal chemistry. Its applications in kinase inhibition, antimicrobial therapy, and organic synthesis highlight its multifaceted potential. As research continues to uncover new insights into its properties and mechanisms, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.